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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical
properties of copper sulfate pentahydrate, a compound with significant applications across
various scientific disciplines, including its use as a fungicide and in organic synthesis.

Core Properties of Copper Sulfate Pentahydrate

Copper sulfate pentahydrate, also known as blue vitriol or bluestone, is the most common
hydrate of copper(ll) sulfate.[1][2] It is a bright blue crystalline solid that is odorless and has a
nauseating metallic taste.[3][4][5] The compound is readily soluble in water and methanol but
insoluble in ethanol.[4][5]

The vibrant blue color of the crystalline powder is attributed to the water of hydration; upon
heating, it loses water molecules and transforms into the white anhydrous form of copper
sulfate.[1][2] This reversible hydration and dehydration process is a key characteristic of the
compound.

Quantitative Data Summary
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The fundamental quantitative data for copper sulfate pentahydrate is summarized in the table
below for quick reference.

Property Value

Chemical Formula CuSO0a4-5H20[3][4][6]

Molecular Weight 249.68 g/mol [6][7]

Appearance Blue crystalline granules or powder[3][5]
Density 2.286 g/cm3[1]

CAS Number 7758-99-8[1][4][6]

Experimental Protocol: Dehydration of Copper
Sulfate Pentahydrate

The dehydration of copper sulfate pentahydrate is a classic experiment demonstrating the
properties of hydrates. The process involves the sequential removal of water molecules upon
heating.

Methodology:

o Sample Preparation: A precisely weighed sample of copper sulfate pentahydrate crystals is
placed in a dry evaporating dish.

e Initial Heating: The dish is gently heated to approximately 63 °C. At this temperature, the
compound loses two of its water molecules.[1]

o Intermediate Heating: The temperature is then increased to 109 °C, causing the loss of two
more water molecules.[1]

o Final Heating: Finally, the sample is heated to 200 °C to remove the last water molecule,
resulting in the formation of anhydrous copper sulfate.[1]

o Observation: Throughout the heating process, the color of the substance changes from a
vibrant blue to a grayish-white powder.[1]
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o Rehydration: The anhydrous copper sulfate can be rehydrated by adding water, at which
point its blue color will be restored in an exothermic reaction.[1]

Logical Workflow: Thermal Decomposition Pathway

The following diagram illustrates the stepwise dehydration of copper sulfate pentahydrate as a
function of increasing temperature.
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Thermal Decomposition of Copper Sulfate Pentahydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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